Cas no 2741-14-2 (1-benzyl-3,3-dimethylthiourea)

• Product Name: 1-benzyl-3,3-dimethylthiourea
• CAS No: 2741-14-2
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• MDL: MFCD00087259
• CID: 281734
• PubChem ID: 855080
• Update Time: 2025-10-28

1-benzyl-3,3-dimethylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N-dimethyl-N'-(phenylmethyl)-
• 3-benzyl-1,1-dimethylthiourea
• 1,1-Dimethyl-3-benzyl-thioharnstoff
• 1-benzyl-3,3-dimethylthiourea
• AC1LH10J
• AC1Q3W2N
• CTK4F9625
• HMS1761D12
• N,N-Dimethyl-N'-benzylthioharnstoff
• N'-Benzyl-N,N-dimethyl-thioharnstoff
• N-Benzyl-N',N'-dimethyl-thioharnstoff
• N'-benzyl-N,N-dimethylthiourea
• N'-benzyl-N,N-dimethyl-thiourea
• NSC157321
• CAA74114
• Z45810672
• CHEMBL1320001
• 2741-14-2
• DTXSID60357628
• 3-benzyl-1,1-dimethyl-2-thiourea
• EN300-35074
• MLS000568033
• AKOS001057861
• CS-0246971
• HMS2309L23
• NSC-157321
• SMR000154436

• MDL： MFCD00087259
• Inchi： 1S/C10H14N2S/c1-12(2)10(13)11-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,11,13)
• InChI Key： XZGRYNLIECOIAV-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.08792
• Monoisotopic Mass: 194.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 285.9±33.0 °C at 760 mmHg
• Flash Point: 126.7±25.4 °C
• Refractive Index: 1.592
• PSA: 15.27
• LogP: 2.01360
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-benzyl-3,3-dimethylthiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl-3,3-dimethylthiourea

1-Benzyl-3,3-Dimethylthiourea: A Comprehensive Overview

1-Benzyl-3,3-dimethylthiourea, also known by its CAS number CAS No. 2741-14-2, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential uses in drug development, organic synthesis, and catalysis. Recent studies have further highlighted its role in advancing sustainable chemical processes and improving the efficiency of industrial applications.

The molecular structure of 1-benzyl-3,3-dimethylthiourea consists of a thiourea core with a benzyl group attached to the nitrogen atom and two methyl groups on the sulfur atom. This configuration imparts the compound with distinct reactivity and stability, making it suitable for a wide range of chemical transformations. Researchers have explored its ability to act as a ligand in metal complexes, which has opened new avenues for catalytic applications in organic synthesis.

Recent advancements in the synthesis of 1-benzyl-3,3-dimethylthiourea have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly reduce reaction time while maintaining high product quality. Such innovations are crucial for scaling up production to meet the growing demand in both academic and industrial settings.

In terms of applications, 1-benzyl-3,3-dimethylthiourea has been extensively studied for its role in asymmetric catalysis. Its ability to coordinate with transition metals such as palladium and nickel has made it a valuable tool in enantioselective reactions, which are critical in the pharmaceutical industry for producing chiral compounds with high enantiomeric excess.

Beyond catalysis, this compound has also been investigated for its potential in materials science. For example, it has been used as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit promising properties for gas storage, sensing, and drug delivery systems.

The latest research on CAS No. 2741-14-2 has also delved into its biocompatibility and environmental impact. Studies have shown that it exhibits low toxicity under controlled conditions, making it a safer alternative to traditional reagents in certain applications. Additionally, efforts are underway to develop recycling strategies for this compound to minimize waste and promote sustainability.

In conclusion, 1-benzyl-3,3-dimethylthiourea continues to be a focal point in chemical research due to its diverse applications and adaptability across different fields. As researchers uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.